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Compound Name:
5-Chloro-2-fluoro-3-

methoxypyridine

CAS No.: 1227580-27-9

Cat. No.: B1458161

Get Quote

Technical Guide & Characterization Protocol

Part 1: Executive Summary & Strategic Context
5-Chloro-2-fluoro-3-methoxypyridine (CAS 886374-01-2) is a critical halogenated

heterocyclic building block, widely utilized in the synthesis of next-generation agrochemicals

and pharmaceutical targets (specifically P2X3 antagonists and kinase inhibitors).[1]

The Core Challenge: While chemically versatile, this compound presents a unique solubility

paradox.[1] With a predicted LogP of ~2.0–2.5 and a melting point (29–33°C) hovering near

ambient laboratory temperatures, it exists at a thermodynamic tipping point.[1] It behaves as a

lipophilic solid at room temperature (20°C) but transitions to an oil at physiological temperature

(37°C).[1]

This guide provides a definitive protocol for accurately characterizing its aqueous solubility,

overcoming the "phase-transition error" often seen in standard shake-flask experiments, and

strategies for formulation in aqueous media.[1]
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Part 2: Physicochemical Intelligence
Before initiating wet-lab protocols, we must ground our approach in the fundamental properties

of the molecule.[1]

Molecular Identity & Properties[1]
Property Value / Description Implication for Solubility

CAS Number 886374-01-2 Unique Identifier

Molecular Formula C₆H₅ClFNO Halogenated heteroaromatic

Molecular Weight 161.56 g/mol Small molecule (fragment-like)

Melting Point 29 – 33 °C

CRITICAL: Phase change

occurs during standard

incubation (25°C vs 37°C).[1]

pKa (Predicted) ~ -1.31 (Pyridine N)

Non-ionizable in physiological

pH (1–10).[1] pH adjustment

will not enhance solubility.[1]

LogP (Predicted) ~2.0 – 2.5

Moderate lipophilicity; poor

water solubility expected (< 0.1

mg/mL).[1]

H-Bond Donors/Acc. 0 Donors / 3 Acceptors
Limited hydrogen bonding with

water network.[1]

The "Melting Point" Trap
Most solubility protocols assume the solute remains in the same phase.[1] For 5-Chloro-2-
fluoro-3-methoxypyridine:

At 20°C: Solubility is governed by Crystal Lattice Energy (Solid ngcontent-ng-

c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

Solution).
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At 37°C: Solubility is governed by Liquid-Liquid Miscibility (Oil ngcontent-ng-c1989010908=""

_nghost-ng-c2127666394="" class="inline ng-star-inserted">

Water).

Senior Scientist Insight: If you run a standard shake-flask at 37°C, you are measuring the

solubility of the oil, not the solid.[1] This often yields higher solubility values than expected for

the solid form.[1] You must report the physical state clearly.[1]

Part 3: Experimental Protocols (Self-Validating
Systems)
Workflow Visualization
The following diagram outlines the decision matrix for solubility determination, accounting for

the phase transition risk.
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Start: 5-Chloro-2-fluoro-3-methoxypyridine

Define Target Temperature

Target: 25°C (Ambient)

< 29°C

Target: 37°C (Physiological)

> 33°C

Method A: Thermodynamic (Solid)
Standard Shake-Flask

Compound is Solid

Method B: Liquid-Liquid Equilibrium
Slow-Stir Emulsion Method

Compound is Oil

Analysis: HPLC-UV / LC-MS
(Avoid filtration of oil droplets)

Click to download full resolution via product page

Figure 1: Decision tree for solubility profiling based on temperature-dependent phase state.

Method A: Thermodynamic Solubility (Solid State @
25°C)
Objective: Determine the saturation concentration (ngcontent-ng-c1989010908="" _nghost-ng-

c2127666394="" class="inline ng-star-inserted">

) of the solid crystalline material.

Preparation: Weigh 10 mg of 5-Chloro-2-fluoro-3-methoxypyridine into a 4 mL glass vial.
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Solvent Addition: Add 1.0 mL of Phosphate Buffered Saline (PBS, pH 7.4).

Note: Since pKa is -1.3, pH has negligible effect, but PBS mimics biological ionic strength.

[1]

Equilibration:

Place on an orbital shaker (not magnetic stir bar, to avoid grinding/heating) at 25°C ±

0.5°C.

Time: Incubate for 24 hours.

Separation (Critical Step):

Centrifuge at 10,000 rpm for 10 minutes at 25°C.

Do not use syringe filters immediately: Lipophilic compounds often bind to Nylon/PTFE

membranes.[1] Centrifugation is safer for initial validation.[1]

Quantification:

Remove supernatant carefully.[1]

Dilute 1:1 with Acetonitrile (ACN) to ensure the compound remains dissolved during

injection.[1]

Analyze via HPLC-UV (254 nm).

Method B: Kinetic Solubility (High Throughput)
Objective: Estimate solubility for biological assays (preventing precipitation from DMSO

stocks).

Stock: Prepare a 10 mM stock solution in DMSO.

Spike: Add 2 µL of DMSO stock to 198 µL of PBS (Final = 100 µM, 1% DMSO).

Readout: Measure Nephelometry (light scattering) or UV absorbance immediately.[1]
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Threshold: If precipitate forms (scattering increases), the kinetic solubility is < 100 µM.[1]

Part 4: Formulation & Solubility Enhancement
Since the compound is neutral and lipophilic, standard pH adjustments (acid/base) will fail.[1]

You must rely on Dielectric Constant Manipulation.[1]

Cosolvent Strategy
For synthesis or early-stage dosing, water alone is insufficient.[1] Recommended cosolvent

systems:

DMSO/Water: The compound is highly soluble in DMSO.[1] A 10% DMSO spike can

increase aqueous solubility by 10–50x.[1]

PEG400: Polyethylene glycol 400 acts as a molecular spacer, disrupting water structure to

accommodate the lipophilic pyridine ring.[1]

Ethanol: Soluble, but prone to evaporation; use for short-term assays only.[1]

Quantitative Data Summary (Predicted vs. Empirical
Targets)

Parameter Predicted Value Experimental Target Range

Intrinsic Solubility (

)
~0.05 mg/mL (50 µg/mL) Low

Solubility in pH 1.2 Unchanged No protonation benefit

Solubility in pH 7.4 Unchanged Neutral species dominates

Solubility in 5% DMSO > 1.0 mg/mL Recommended for Assays

Part 5: Safety & Handling (MSDS Summary)
Hazards: H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation).[1]
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Storage: Inert atmosphere (Nitrogen/Argon).[1] Store refrigerated (2–8°C) to maintain solid

state.

Handling: Wear gloves and safety goggles.[1] Due to the low melting point, avoid handling in

warm rooms (>30°C) as the compound may liquefy, making weighing difficult.[1] Use a

chilled spatula if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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